Cas no 76470-66-1 (Loracarbef)

Loracarbef is a second-generation carbacephem antibiotic, structurally similar to cephems but with a carbacephem nucleus, enhancing its stability against β-lactamases. It exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including strains resistant to earlier β-lactam antibiotics. Loracarbef is particularly effective against common respiratory, urinary, and skin pathogens such as Streptococcus pneumoniae, Haemophilus influenzae, and Escherichia coli. Its oral bioavailability and pharmacokinetic profile allow for convenient dosing regimens, making it suitable for outpatient treatment. The compound’s resistance to enzymatic degradation contributes to its reliable efficacy in clinical settings. Loracarbef is commonly prescribed for mild to moderate infections where β-lactamase-producing organisms are a concern.

Loracarbef structure

Product Name:Loracarbef

CAS No:76470-66-1

MF:C₁₆H₁₆ClN₃O₄

MW:349.768942832947

MDL:MFCD05664608

CID:90695

PubChem ID:5284585

Update Time:2025-10-17

Loracarbef Chemical and Physical Properties

Names and Identifiers

- Loracarbef
- (6R,7S)-7-((R)-2-amino-2-phenylacetamido)-3-chloro-8-oxo-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- LOEACARBEF
- (-)-(4S,7S)-zingiberene
- (6R,7S)-1,3,10-bisabolatriene
- (6R,7S)-7-[(R)-2-amino-2-phenylacetamido]-3-chloro-8-oxo-1-azabicyclo[4.2.0]oct-2-ene-carboxylic acid
- (6R,7S)-zingiberene
- 5-(1,5-dimethyl-4-hexenyl)-2-methyl-1,3-cyclohexadiene
- 1-Azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((aminophenylacetyl)amino)-3-chloro-8-oxo-, (6R-(6alpha,7beta(R*)))-
- Lorabid
- Loracarbefum [INN-Latin]
- 1-Azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2R)-aminophenylacetyl)amino)-3-chloro-8-oxo-, (6R,7S)-
- UNII-W72I5ZT78Z
- LORACABEF
- DTXSID7023223
- LY-163892
- LORACARBEF [INN]
- Loribid
- CHEMBL1013
- (6R,7S)-7-{[(2R)-2-amino-2-phenylacetyl]amino}-3-chloro-8-oxo-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- KT 3777
- LY 163892
- Loracarbefum
- Anhydrous loracarbef
- D08143
- 1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-chloro-8-oxo-, (6R,7S)-
- AKOS015895936
- LORACARBEF [WHO-DD]
- DB00447
- SCHEMBL34153
- Loracarbef (INN)
- Loracarbef [USAN:INN:BAN]
- LY163892
- (6R,7S)-7-[(2R)-2-amino-2-phenylacetamido]-3-chloro-8-oxo-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- CCG-220611
- 7beta-[(2R)-2-amino-2-phenylacetyl]nitrilo-3-chloro-3,4-didehydrocepham-4-carboxylic acid
- HY-B1682
- NCGC00510749-15
- LORACARBEF [MI]
- KT-3777
- Lorbef
- LORACARBEF, ANHYDROUS
- BIDD:GT0753
- GTPL12247
- JAPHQRWPEGVNBT-UTUOFQBUSA-N
- Q979521
- HMS3713L04
- 76470-66-1
- loracarbef anhydrous
- Lorbef (TN)
- CS-0013651
- CHEBI:47544
- (6R,7S)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-chloro-8-oxo-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- BRD-K28935038-001-01-4
- EN300-26524873
- KT 3777; LY 163892; Lorabid
- W72I5ZT78Z
- BRD-K28935038-001-02-2
- DA-55004
- MDL： MFCD05664608
- Inchi： 1S/C16H16ClN3O4/c17-9-6-7-10-12(15(22)20(10)13(9)16(23)24)19-14(21)11(18)8-4-2-1-3-5-8/h1-5,10-12H,6-7,18H2,(H,19,21)(H,23,24)/t10-,11-,12+/m1/s1
- InChI Key： JAPHQRWPEGVNBT-UTUOFQBUSA-N
- SMILES： ClC1=C(C(=O)O)N2C([C@H]([C@H]2CC1)NC([C@@H](C1C=CC=CC=1)N)=O)=O

Computed Properties

Exact Mass: 349.08300
Monoisotopic Mass: 349.083
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 600
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1.7
Topological Polar Surface Area: 113A^2

Experimental Properties

Density: 1.52
Boiling Point: 662.2°C at 760 mmHg
Flash Point: 354.3°C
Refractive Index: 1.677
PSA: 112.73000
LogP: 1.73990

Loracarbef Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	L469550-25mg	Loracarbef	76470-66-1	25mg	$17421.00	2023-05-18
Enamine	EN300-26524873-0.05g		76470-66-1	0.05g	$2755.0	2023-09-14
AN HUI ZE SHENG Technology Co., Ltd.	L469550-25mg	Loracarbef	76470-66-1	25mg	￥153000.00	2023-11-21